1-((4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to 1-((4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea involves multi-step reactions, starting from pyridine derivatives and incorporating various functional groups to achieve the desired molecular structure. Techniques such as microwave irradiation and solvent-based reactions have been developed for efficient synthesis, highlighting the importance of precise control over reaction conditions to obtain high yields and desired purity (Li et al., 2008).
Molecular Structure Analysis
Molecular conformation and structural analysis of related compounds show that the reduced pyridine ring often adopts a half-chair conformation, with substituents occupying specific orientations to stabilize the molecule through intramolecular interactions. X-ray crystallography and spectroscopic techniques, including FT-IR, NMR, and mass spectroscopy, are critical in determining the exact structure, confirming the presence of specific functional groups and the overall molecular geometry (Sagar et al., 2017).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, including hydrogen bonding and π-π stacking interactions, which significantly influence their chemical behavior and stability. The presence of trifluoromethyl and urea groups introduces unique reactivity patterns, enabling the formation of complex structures through multi-component reactions. This reactivity is leveraged in synthesizing novel compounds with desired biological or physical properties (Baron et al., 2005).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting points, and crystal structure, are closely tied to their molecular structure. Intramolecular hydrogen bonds and the presence of fluorinated groups affect the compound's physical state and solubility, crucial for potential applications in drug formulation and material science (Sharma et al., 2015).
Chemical Properties Analysis
The chemical properties, such as reactivity towards nucleophiles, stability under various conditions, and potential to form derivatives, are essential for understanding the compound's utility in synthesis and application. Studies have shown that the introduction of specific substituents can enhance the compound's reactivity, allowing for the creation of a wide array of derivatives with potential pharmacological activities (Chowdhury et al., 2008).
properties
IUPAC Name |
1-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N4O/c17-16(18,19)12-5-1-2-6-13(12)22-15(24)20-9-11-10-21-23-8-4-3-7-14(11)23/h1-2,5-6,10H,3-4,7-9H2,(H2,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNNUVXXUOQMZLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)CNC(=O)NC3=CC=CC=C3C(F)(F)F)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.